Cas no 884879-24-7 (Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II))

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) is a highly stable and efficient palladium(II) precatalyst featuring a sterically hindered N-heterocyclic carbene (NHC) ligand. The diisopropylphenyl substituents enhance steric bulk, improving catalyst longevity and preventing unwanted side reactions. This complex exhibits excellent reactivity in cross-coupling reactions, including Suzuki-Miyaura and Heck couplings, due to its robust electronic and steric properties. The phenylallyl and chloro ligands facilitate easy activation under mild conditions, making it suitable for sensitive substrates. Its air and moisture stability simplifies handling and storage, while its predictable performance ensures reproducibility in synthetic applications. Ideal for demanding transformations in pharmaceutical and fine chemical synthesis.
Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) structure
884879-24-7 structure
Product Name:Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II)
CAS No:884879-24-7
MF:C36H47ClN2Pd
MW:649.644787073135
MDL:MFCD09265339
CID:710552
PubChem ID:329762864
Update Time:2025-05-20

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) Chemical and Physical Properties

Names and Identifiers

    • Palladium,[1,3-bis[2,6-bis(1-methylethyl)phenyl]-2-imidazolidinylidene]chloro[(1,2,3-h)-3-phenyl-2-propenyl]-,stereoisomer (9CI)
    • Chloro[(1,2,3-h)-3-phenyl-2-propenyl][1,3-bis(2,6-diisopropylphenyl)-4,5-di-H-imidazol-2-ylidene]palladium(II)
    • [1,3-Bis(2,6-di-isopropylphenyl)-4,5-dihydroimidazol-2-ylidene]chloro][3-phenylallyl]palladium(II)
    • Chloro[(1,2,3-n)-3-phenyl-2-propenyl][1,3-bis(2,6-di-i-propylphenyl)-4,5-dihydroimidazol-2-ylidene]palladium(II)
    • CHLORO[(1,2,3-N)-3-PHENYL-2-PROPENYL][1,3-BIS(2,6-DI-I-PROPYLPHENYL)-4,5-DIHYDROIMIDAZOL-2-YLIDENE]PALLADIUM(II), MIN. ...
    • Palladium,[1,3-bis[2,6-bis(1-methylethyl)phenyl]-2-imidazolidinylidene]chloro[(1,2,3-h)-3-phen...
    • Palladium,[1,3-bis[2,6-bis(1-methylethyl)phenyl]-2-imidazolidinylidene]chloro[(1,2,3-h)-3-phenyl-2-propenyl]-,stereoisomer (9
    • Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imi dazolidinylidene]palladium(II)
    • CX 32
    • [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-imidazolidinylidene]chloro[(1,2,3-η)-3-phenyl-2-propenyl]palladium
    • Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II)
    • MFCD09265339
    • 884879-24-7
    • Chloro[(1,2,3-H)-3-phenyl-2-propenyl][1,3-bis(2,6-diisopropylphenyl)-4,5-di-H-imidazol-2-ylidene]palladium(II), 97%
    • MDL: MFCD09265339
    • Inchi: 1S/C27H38N2.C9H9.ClH.Pd/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;1-2-6-9-7-4-3-5-8-9;;/h9-14,18-21H,15-16H2,1-8H3;2-8H,1H2;1H;/q;;;+2/p-1
    • InChI Key: RYSQOEMHCPJAGB-UHFFFAOYSA-M
    • SMILES: [Pd+]Cl.[N+]1(=[C-]N(C2C(=CC=CC=2C(C)C)C(C)C)CC1)C1C(=CC=CC=1C(C)C)C(C)C.C1([CH]C=C)C=CC=CC=1 |^1:32|

Computed Properties

  • Exact Mass: 648.24626g/mol
  • Monoisotopic Mass: 648.24626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 6
  • Complexity: 557
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.2Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 127-130 °C
  • Boiling Point: 0°C
  • Flash Point: 0°C
  • PSA: 6.48000
  • LogP: 10.01900

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36/37
  • Hazardous Material Identification: Xi
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) Customs Data

  • HS CODE:28439000

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) Pricemore >>

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Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) Related Literature

Additional information on Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II)

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) (CAS No. 884879-24-7): A Comprehensive Overview

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) (CAS No. 884879-24-7) is a highly specialized palladium complex that has garnered significant attention in the field of homogeneous catalysis and organic synthesis. This compound, often referred to as Pd(II) phenylallyl chloride, is a versatile catalyst that plays a crucial role in various chemical reactions, particularly in cross-coupling reactions and the synthesis of complex organic molecules.

The structure of Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) is characterized by a palladium(II) center coordinated to a phenylallyl chloride ligand and a bulky N-heterocyclic carbene (NHC) ligand. The NHC ligand, specifically 1,3-bis(diisopropylphenyl)-2-imidazolidinylidene, provides exceptional stability and reactivity to the complex, making it an ideal catalyst for a wide range of chemical transformations.

Recent advancements in the field of homogeneous catalysis have highlighted the unique properties of Pd(II) phenylallyl chloride. Studies have shown that this complex exhibits high catalytic activity and selectivity in various reactions, including Suzuki-Miyaura coupling, Heck coupling, and Sonogashira coupling. These reactions are fundamental to the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

In the context of pharmaceutical research, Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) has been utilized in the development of novel drug candidates. Its ability to facilitate the formation of carbon-carbon bonds with high efficiency and selectivity has made it an invaluable tool in the synthesis of complex drug molecules. For instance, recent studies have demonstrated its effectiveness in the synthesis of anticancer agents and antiviral compounds.

The stability and reactivity of Pd(II) phenylallyl chloride are further enhanced by its NHC ligand. The bulky diisopropylphenyl groups on the NHC provide steric protection to the palladium center, preventing unwanted side reactions and improving the overall efficiency of the catalytic process. This feature is particularly important in industrial applications where high yields and selectivity are critical.

In addition to its catalytic properties, Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) has been studied for its potential in asymmetric synthesis. Asymmetric catalysis is a key area in organic chemistry that aims to produce chiral molecules with high enantioselectivity. Research has shown that this palladium complex can be modified with chiral ligands to achieve high enantioselectivity in various reactions, making it a promising candidate for the synthesis of chiral drugs and intermediates.

The application of Pd(II) phenylallyl chloride extends beyond pharmaceuticals and fine chemicals. It has also found use in materials science, particularly in the synthesis of polymers and functional materials. The ability to control polymerization reactions with high precision using this catalyst has opened new avenues for the development of advanced materials with tailored properties.

In conclusion, Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazolidinylidene]palladium(II) (CAS No. 884879-24-7) is a highly versatile and efficient catalyst that has significant implications for various fields within chemistry and materials science. Its unique structure and properties make it an essential tool for researchers and industrial chemists working on complex chemical transformations. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.

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